Cas no 84102-44-3 (Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-)
84102-44-3 structure
Product Name:Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
CAS No:84102-44-3
MF:C14H10N2O6
MW:302.239003658295
CID:1820520
PubChem ID:2774435
Update Time:2025-04-21
Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]-
- 2-(4-nitrobenzyloxy)-5-nitrobenzaldehyde
- DTXSID501248115
- DA-02489
- SCHEMBL7819820
- 5-nitro-2-[(4-nitrophenyl)methoxy]benzaldehyde
- 84102-44-3
- AKOS000287547
-
- Inchi: 1S/C14H10N2O6/c17-8-11-7-13(16(20)21)5-6-14(11)22-9-10-1-3-12(4-2-10)15(18)19/h1-8H,9H2
- InChI Key: XSINFCLTANMRDY-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1C=O)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.05388604g/mol
- Monoisotopic Mass: 302.05388604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 118Ų
Benzaldehyde, 5-nitro-2-[(4-nitrophenyl)methoxy]- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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